3-chloro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzamide

• IUPAC Name: 3-chloro-N-[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]benzamide
• InChI: InChI=1S/C19H16ClNO2S/c20-17-3-1-2-15(10-17)19(23)21-11-18(22)14-6-4-13(5-7-14)16-8-9-24-12-16/h1-10,12,18,22H,11H2,(H,21,23)
• InChI Key: XXLAFBLRZSKJOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NCC(C2=CC=C(C=C2)C3=CSC=C3)O
• Molecular Formula: C19H16ClNO2S
• Molecular Weight: 357.9 g/mol
• CAS No.: 2320544-61-2

Description

The compound “3-chloro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzamide” is a complex organic molecule. It contains a benzamide group, which is a common feature in many pharmaceutical drugs. The presence of a thiophen-3-yl group could potentially contribute to its biological activity.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The benzamide group could undergo hydrolysis, and the chloro group could participate in nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of polar groups like the hydroxy and amide groups could enhance its solubility in water.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many drugs work by binding to proteins in the body and modulating their activity.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. If it shows promising activity, it could be further optimized and potentially developed into a new drug.